Cas no 1892108-10-9 (5-(2,3-dihydro-1H-inden-4-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2,3-dihydro-1H-inden-4-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1892108-10-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 6411647
• PubChem ID: 117330104
• Update Time: 2025-11-01

5-(2,3-dihydro-1H-inden-4-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dihydro-1H-inden-4-yl)-1,2-oxazole-3-carboxylic acid
• 1892108-10-9
• EN300-1748194

• Inchi： 1S/C13H11NO3/c15-13(16)11-7-12(17-14-11)10-6-2-4-8-3-1-5-9(8)10/h2,4,6-7H,1,3,5H2,(H,15,16)
• InChI Key： WVMAGZJWYDEUFC-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1=CC=CC2CCCC=21

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(2,3-dihydro-1H-inden-4-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(2,3-dihydro-1H-inden-4-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 1892108-10-9)

5-(2,3-dihydro-1H-inden-4-yl)-1,2-oxazole-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 1892108-10-9, this compound represents a fusion of heterocyclic chemistry and medicinal innovation, making it a subject of intense research interest. The presence of both an indene moiety and an oxazole ring in its molecular structure endows it with distinct electronic and steric characteristics that are highly relevant for drug design and development.

The compound's structural framework is characterized by a fused system of a dihydro-indene ring connected to an oxazole core, which is further functionalized with a carboxylic acid group at the 3-position. This specific arrangement not only contributes to its molecular rigidity but also provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. The indene moiety, known for its stability and aromaticity, plays a crucial role in determining the compound's overall chemical behavior, while the oxazole ring is recognized for its biological relevance in various pharmacological contexts.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-(2,3-dihydro-1H-inden-4-yl)-1,2-oxazole-3-carboxylic acid as a lead compound for the development of novel therapeutic agents. The oxazole ring, in particular, is a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. Studies have demonstrated that oxazole derivatives can interact with biological targets such as enzymes and receptors, leading to modulatory effects that are beneficial for therapeutic intervention.

One of the most compelling aspects of 5-(2,3-dihydro-1H-inden-4-yl)-1,2-oxazole-3-carboxylic acid is its potential as a scaffold for structure-based drug design. The combination of the indene and oxazole moieties provides a versatile platform for optimizing pharmacokinetic and pharmacodynamic properties. Computational modeling and virtual screening have been employed to identify potential binding interactions between this compound and biological targets of interest. These studies have revealed promising candidates for further investigation in preclinical models.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 5-(2,3-dihydro-1H-inden-4-yl)-1,2-oxazole-3-carboxylic acid, facilitating its exploration in medicinal chemistry programs. Techniques such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations have been utilized to construct the complex framework of this compound with high precision. These synthetic strategies not only enhance the accessibility of the compound but also allow for the introduction of diverse substituents at strategic positions within its structure.

The biological evaluation of 5-(2,3-dihydro-1H-inden-4-yl)-1,2-oxazole-3-carboxylic acid has yielded intriguing results that warrant further investigation. In vitro assays have shown that this compound exhibits moderate activity against certain bacterial strains and has demonstrated some efficacy in inhibiting specific enzymatic targets associated with inflammatory pathways. These findings suggest that it may have therapeutic potential in conditions where inflammation plays a significant role.

Moreover, the structural features of 5-(2,3-dihydro-1H-inden-4-yl)-1,2-oxazole-3-carboxylic acid make it an attractive candidate for further derivatization to enhance its pharmacological profile. By modifying functional groups such as the carboxylic acid or introducing additional substituents into the indene or oxazole rings, researchers can fine-tune its biological activity and improve its suitability for clinical applications. Such modifications are expected to yield novel compounds with improved potency, selectivity, and metabolic stability.

The integration of modern analytical techniques has also contributed to a deeper understanding of the properties of 5-(2,3-dihydro-1H-inden-4-ylyl)-1 H -indanone derivatives 10-methyl-. In nuclear magnetic resonance (NMR) spectroscopy studies, detailed insights into its molecular conformation and dynamic behavior have been obtained. Mass spectrometry (MS) has confirmed the molecular weight and fragmentation patterns, providing robust evidence for its structural integrity. Additionally, high-performance liquid chromatography (HPLC) has been employed to assess its purity and stability under various conditions.

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